Cas no 22540-51-8 (1-Methyl-6-oxopiperidine-3-carboxylic acid)

• Product Name: 1-Methyl-6-oxopiperidine-3-carboxylic acid
• CAS No: 22540-51-8
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD09701684
• CID: 1078492
• PubChem ID: 25247731
• Update Time: 2025-07-21

1-Methyl-6-oxopiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-6-oxopiperidine-3-carboxylic acid
• 1-Methyl-6-oxo-piperidine-3-carboxylic acid
• PB16151
• SBB025081
• STK352024
• SureCN1969420
• (3S)-1-methyl-6-oxopiperidine-3-carboxylic acid
• (3R)-1-methyl-6-oxopiperidine-3-carboxylic acid
• 3-PIPERIDINECARBOXYLIC ACID, 1-METHYL-6-OXO-
• FMLCUICPLLRLEU-UHFFFAOYSA-N
• ST098457
• AB0157892
• AB1008810
• BB 0261345
• MFCD09701684
• AS-50623
• AKOS016344378
• A878510
• SY081979
• DTXSID90649467
• EN300-52983
• 22540-51-8
• CS-0052432
• DA-07933
• P10740
• ALBB-014112
• Z765034166
• AKOS004120116
• 1-METHYL-6-OXO-3-PIPERIDINECARBOXYLIC ACID
• SCHEMBL1969420
• 1-methyl-6-oxopiperidine-3-carboxylicacid
• SB13393
• SB13394
• DTXCID10600217

• MDL： MFCD09701684
• Inchi： 1S/C7H11NO3/c1-8-4-5(7(10)11)2-3-6(8)9/h5H,2-4H2,1H3,(H,10,11)
• InChI Key： FMLCUICPLLRLEU-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(=O)O)CN1C

Computed Properties

• Exact Mass: 157.07389321g/mol
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6
• XLogP3: -0.7

1-Methyl-6-oxopiperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Methyl-6-oxopiperidine-3-carboxylic acid

Introduction to 1-Methyl-6-oxopiperidine-3-carboxylic acid (CAS No. 22540-51-8)

1-Methyl-6-oxopiperidine-3-carboxylic acid, identified by the chemical compound code CAS No. 22540-51-8, is a significant intermediate in the field of pharmaceutical chemistry and has garnered considerable attention due to its versatile applications in drug development. This compound, belonging to the piperidine family, features a unique structural framework that makes it a valuable precursor in synthesizing various bioactive molecules. The presence of both an oxygenated ring and a carboxylic acid functional group enhances its reactivity, making it a cornerstone in medicinal chemistry research.

The structure of 1-Methyl-6-oxopiperidine-3-carboxylic acid is characterized by a six-membered heterocyclic ring containing an oxygen atom and a methyl group at the 1-position, with a carboxylic acid substituent at the 3-position. This configuration imparts distinct chemical properties that facilitate its role in organic synthesis. The compound’s stability under various reaction conditions, coupled with its ability to undergo multiple transformations, has made it indispensable in the preparation of complex pharmaceutical intermediates.

In recent years, advancements in pharmaceutical research have highlighted the importance of 1-Methyl-6-oxopiperidine-3-carboxylic acid in developing novel therapeutic agents. Its incorporation into drug molecules has been linked to improved pharmacokinetic profiles and enhanced biological activity. For instance, derivatives of this compound have shown promise in treating neurological disorders, where precise modulation of piperidine-based scaffolds can lead to more effective treatments.

One of the most compelling aspects of 1-Methyl-6-oxopiperidine-3-carboxylic acid is its role as a building block in drug discovery. Researchers have leveraged its structural flexibility to design molecules that target specific biological pathways. The carboxylic acid moiety, for example, can be easily modified to introduce additional functional groups, enabling the synthesis of diverse analogs with tailored properties. This adaptability has been particularly valuable in addressing unmet medical needs where customized molecular architectures are required.

Recent studies have also explored the synthetic pathways involving 1-Methyl-6-oxopiperidine-3-carboxylic acid, focusing on optimizing yield and purity for industrial-scale production. Innovations in catalytic methods and green chemistry principles have further enhanced the efficiency of these processes. Such improvements are crucial for ensuring that pharmaceutical companies can access high-quality intermediates at competitive costs, thereby accelerating the development of new drugs.

The pharmacological significance of 1-Methyl-6-oxopiperidine-3-carboxylic acid extends beyond its role as a synthetic intermediate. Preclinical studies have demonstrated that certain derivatives exhibit inhibitory effects on enzymes and receptors implicated in various diseases. These findings underscore the compound’s potential as a lead structure for future drug candidates. The ability to fine-tune its chemical properties allows scientists to explore multiple therapeutic avenues, from antiviral and anti-inflammatory agents to neuroprotective compounds.

Moreover, the regulatory landscape for compounds like 1-Methyl-6-oxopiperidine-3-carboxylic acid has evolved to support innovation while ensuring safety and efficacy. Regulatory agencies now recognize the importance of intermediates like this one in advancing drug development pipelines. This recognition has fostered collaborations between academic institutions and pharmaceutical companies, leading to more efficient translation of research findings into clinical applications.

The future prospects for 1-Methyl-6-oxopiperidine-3-carboxylic acid are promising, with ongoing research aimed at uncovering new applications and refining synthetic methodologies. As computational chemistry and artificial intelligence continue to revolutionize drug discovery, compounds like this one are likely to play an even greater role in developing next-generation therapeutics. Their versatility and well-documented reactivity make them indispensable tools for chemists and pharmacologists striving to address complex medical challenges.

In conclusion, 1-Methyl-6-oxopiperidine-3-carboxylic acid (CAS No. 22540-51-8) represents a critical component in modern pharmaceutical chemistry. Its unique structural features and broad applicability underscore its importance as both a synthetic intermediate and a potential pharmacophore. As research progresses, this compound will undoubtedly continue to contribute significantly to advancements in medicine and therapeutic innovation.